Cas no 2137717-48-5 (3-(Cyclobutylmethoxy)-2,2-difluoropropanehydrazide)

• Product Name: 3-(Cyclobutylmethoxy)-2,2-difluoropropanehydrazide
• CAS No: 2137717-48-5
• MF: C₈H₁₄F₂N₂O₂
• MW: 208.205769062042
• CID: 5297367
• Update Time: 2025-06-13

3-(Cyclobutylmethoxy)-2,2-difluoropropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(cyclobutylmethoxy)-2,2-difluoropropanehydrazide
• Propanoic acid, 3-(cyclobutylmethoxy)-2,2-difluoro-, hydrazide
• 3-(Cyclobutylmethoxy)-2,2-difluoropropanehydrazide

• Inchi： 1S/C8H14F2N2O2/c9-8(10,7(13)12-11)5-14-4-6-2-1-3-6/h6H,1-5,11H2,(H,12,13)
• InChI Key： NXYWZTQSCBVVCS-UHFFFAOYSA-N
• SMILES： FC(C(NN)=O)(COCC1CCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 208
• XLogP3: 0.6
• Topological Polar Surface Area: 64.4

Additional information on 3-(Cyclobutylmethoxy)-2,2-difluoropropanehydrazide

Professional Introduction to Compound with CAS No. 2137717-48-5 and Product Name: 3-(Cyclobutylmethoxy)-2,2-difluoropropanehydrazide

The compound with the CAS number 2137717-48-5 and the product name 3-(Cyclobutylmethoxy)-2,2-difluoropropanehydrazide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of both cyclobutyl and difluoropropyl moieties in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further investigation.

Recent research in medicinal chemistry has highlighted the importance of fluorinated compounds in enhancing the bioavailability and metabolic stability of drug molecules. The difluoropropanehydrazide moiety in this compound is particularly noteworthy, as it has been shown to improve the binding affinity to biological targets. This structural feature is often exploited in the design of small-molecule inhibitors, where increased binding strength can lead to more effective therapeutic outcomes.

The cyclobutylmethoxy group contributes to the compound's steric hindrance, which can be crucial in modulating the pharmacokinetic profile of a drug. By introducing such a group, chemists can fine-tune the compound's solubility, permeability, and metabolic clearance rates. These factors are critical in determining the overall efficacy and safety of a pharmaceutical agent.

In the context of current pharmaceutical research, compounds like 3-(Cyclobutylmethoxy)-2,2-difluoropropanehydrazide are being explored for their potential in treating various diseases. For instance, studies have indicated that fluorinated hydrazides may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. This makes them promising candidates for developing anti-inflammatory drugs, which are in high demand due to the increasing prevalence of chronic inflammatory conditions.

Moreover, the structural complexity of this compound allows for diverse modifications that can be tailored to specific therapeutic needs. Researchers have been experimenting with different substituents on the cyclobutyl ring and the difluoropropyl chain to optimize pharmacological properties. Such modifications can lead to the discovery of novel drug candidates with improved efficacy and reduced side effects.

The hydrazide functional group is particularly interesting from a chemical perspective. Hydrazides are known for their reactivity with various biological molecules, making them useful intermediates in synthetic chemistry. In particular, they have been employed in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals. The reactivity of the hydrazide group in 3-(Cyclobutylmethoxy)-2,2-difluoropropanehydrazide could be leveraged to develop new synthetic pathways for complex drug molecules.

Recent advancements in computational chemistry have also played a significant role in understanding the potential applications of this compound. Molecular modeling studies have been conducted to predict how 3-(Cyclobutylmethoxy)-2,2-difluoropropanehydrazide interacts with biological targets at the molecular level. These studies have provided valuable insights into its binding mechanism and have helped guide further experimental work.

In conclusion, 3-(Cyclobutylmethoxy)-2,2-difluoropropanehydrazide represents a fascinating compound with numerous potential applications in pharmaceutical research. Its unique structural features make it a promising candidate for developing new drugs targeting various diseases. As research continues to uncover more about its properties and potential uses, this compound is likely to play an increasingly important role in future medical advancements.